![molecular formula C16H19NO3S B5809063 3,4-diethoxy-N-(2-thienylmethyl)benzamide CAS No. 351157-84-1](/img/structure/B5809063.png)
3,4-diethoxy-N-(2-thienylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound "3,4-diethoxy-N-(2-thienylmethyl)benzamide" belongs to the class of organic compounds known as benzamides, which are characterized by a benzoyl group attached to an amine group. These compounds are significant due to their diverse range of biological activities and applications in medicinal chemistry.
Synthesis Analysis
The synthesis of related benzamides often involves acylation reactions, where a corresponding amine reacts with benzoyl chloride in the presence of a deacidifying agent under controlled conditions. For example, synthesis strategies include the use of different starting materials and reagents under specific conditions to achieve high yield and purity of the desired benzamide compounds (Jin Ning-ren, 2012).
Molecular Structure Analysis
Molecular structure and geometry of benzamides can be determined using X-ray diffraction and computational methods such as Density Functional Theory (DFT). These analyses help in understanding the crystalline structure, molecular geometry, and electronic properties, such as the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies (S. Demir et al., 2015).
Chemical Reactions and Properties
Benzamides like "this compound" can undergo various chemical reactions, including acylation, reduction, and cyclization, to form different compounds. These reactions can be influenced by the substituents on the benzene ring and the amide nitrogen, which affect the compound's reactivity and stability (A. Katritzky et al., 1997).
Physical Properties Analysis
The physical properties of benzamides, such as melting points, solubility, and crystal structures, can vary significantly depending on the substituents and their arrangement. These properties are crucial for the compound's application and behavior in different environments (K. Abboud et al., 1998).
Chemical Properties Analysis
The chemical properties, including the acidity of the amide hydrogen and the reactivity of the benzoyl group, are important for the biological activity and chemical reactions of benzamides. These properties are determined by the electronic structure and molecular geometry of the compound (G. Mostafa et al., 2023).
Safety and Hazards
properties
IUPAC Name |
3,4-diethoxy-N-(thiophen-2-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO3S/c1-3-19-14-8-7-12(10-15(14)20-4-2)16(18)17-11-13-6-5-9-21-13/h5-10H,3-4,11H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBWIUZXFBGKSCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NCC2=CC=CS2)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301269121 |
Source
|
Record name | 3,4-Diethoxy-N-(2-thienylmethyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301269121 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
351157-84-1 |
Source
|
Record name | 3,4-Diethoxy-N-(2-thienylmethyl)benzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=351157-84-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,4-Diethoxy-N-(2-thienylmethyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301269121 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.